![molecular formula C6H9N5OS2 B8444177 2-Methyl-4-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,4-triazolidin-3-one CAS No. 57773-91-8](/img/structure/B8444177.png)
2-Methyl-4-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,4-triazolidin-3-one
Cat. No. B8444177
Key on ui cas rn:
57773-91-8
M. Wt: 231.3 g/mol
InChI Key: IPBOCDGWHZEBHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04007031
Procedure details
2-Methyl-4-(5-methylthio-1,3,4-thiadiazol-2-yl)-semicarbazide (0.1 mole) dissolved in methanol (100 ml) is charged into a glass reaction vessel equipped with a mechanical stirrer and thermometer. Aqueous formaldehyde (0.2 mole; 37% concentration) is then added to the reaction vessel with stirring. Dilute aqueous potassium hydroxide is added to the reaction mixture to adjust the pH to between 7 and 8 and stirring is continued for a period of about 20 minutes resulting in the formation of a solid precipitate. The precipitate is recovered by filtration, is recrystallized and is dried under vacuum to yield the desired product 2-methyl-4-(5-methylthio-1,3,4-thiadiazol-2-yl)-1,2,4-triazolidin-3 -one.
Name
2-Methyl-4-(5-methylthio-1,3,4-thiadiazol-2-yl)-semicarbazide
Quantity
0.1 mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH3:1][N:2]([C:4]([NH:6][C:7]1[S:8][C:9]([S:12][CH3:13])=[N:10][N:11]=1)=[O:5])[NH2:3].[CH2:14]=O.[OH-].[K+]>CO>[CH3:1][N:2]1[C:4](=[O:5])[N:6]([C:7]2[S:8][C:9]([S:12][CH3:13])=[N:10][N:11]=2)[CH2:14][NH:3]1 |f:2.3|
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Inputs
Step One
|
Name
|
2-Methyl-4-(5-methylthio-1,3,4-thiadiazol-2-yl)-semicarbazide
|
|
Quantity
|
0.1 mol
|
|
Type
|
reactant
|
|
Smiles
|
CN(N)C(=O)NC=1SC(=NN1)SC
|
|
Name
|
|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
|
0.2 mol
|
|
Type
|
reactant
|
|
Smiles
|
C=O
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[K+]
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
with stirring
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|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
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is charged into a glass reaction vessel
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
equipped with a mechanical stirrer
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirring
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
resulting in the formation of a solid precipitate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitate is recovered by filtration
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is recrystallized
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is dried under vacuum
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Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1NCN(C1=O)C=1SC(=NN1)SC
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
